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The "Quinax" Name Confusion

The table below summarizes the two distinct products identified in the search results:

Product Name Therapeutic Use
Active
Ingredient

Key Information & Limitations

Quinax
Injection [1]

Treatment of malaria Quinine Information is from a general medicine
website; focuses on clinical use

(dosage, side effects), not laboratory
methods or protocols [1].

Quinax
(Ophthalmic

Solution) [2]

Prevention/slowing of
senile cataract

Not specified
(Polish clinical

trial from 1990)

Extremely outdated (published in
1990); no details on formulation or

laboratory application methods;
relevance to modern drug development

is limited [2].

A third product, Quintix (note the 't'), is a brand of laboratory balances from Sartorius and is unrelated to the

pharmaceutical products [3].
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Since direct information is unavailable, here is a generalized framework for creating application notes and

protocols for an antimalarial drug substance like Quinine (the active ingredient in Quinax Injection). You

can adapt this structure with specific data from authoritative sources.

Example: Quantitative Data Table for Drug Substance

You can structure experimental data for a compound like Quinine as follows. Note: The values in this table

are illustrative placeholders.

Analysis
Parameter

Specification Experimental Result Method Reference

Appearance White to off-white, crystalline
powder

Off-white, crystalline
powder

In-house Visual Method
LP-001

Identity (by
FTIR)

Spectrum matches reference
standard

Conforms USP <197>

Assay (HPLC) 98.0% - 102.0% 99.5% In-house HPLC Method
LP-010

Water Content
(KF)

NMT 1.0% 0.7% USP <921> Method II

Total Impurities NMT 0.5% 0.2% In-house HPLC Method
LP-010

Example: Experimental Workflow Diagram

The following Graphviz DOT code outlines a high-level workflow for the analysis of a drug substance. This

is a generic template.
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Title: Drug Substance Analysis Workflow

Potential Laboratory Applications & Assays

For a compound like Quinine, laboratory applications in a research and development context would likely

focus on the following areas. You will need to consult current literature for detailed methodologies:

Analytical Method Development and Validation: Developing and validating HPLC or LC-MS/MS
methods for the quantification of Quinine in pharmaceutical formulations (like Quinax Injection) and

biological matrices (plasma, blood) for pharmacokinetic studies [4].
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Forced Degradation Studies: Subjecting the drug substance to various stress conditions (acid,

base, oxidation, heat, light) to identify potential degradation products and validate the stability-
indicating power of analytical methods.

Impurity Profiling: Using advanced chromatographic and spectroscopic techniques to isolate,
identify, and quantify organic and inorganic impurities in the drug substance.

Solubility and Stability Studies: Investigating the pH-dependent solubility, kinetic solubility, and
chemical stability of the compound under different storage conditions to inform formulation

development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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